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Compound of Interest

Compound Name: N-Phenethylnoroxymorphone

CAS No.: 4778-94-3

Cat. No.: B15621008

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the structure-activity relationship (SAR) of

N-phenethylnoroxymorphone, a potent semi-synthetic opioid analgesic. By examining the

quantitative data from key pharmacological studies, this document elucidates how chemical

modifications to the N-phenethylnoroxymorphone scaffold influence its binding affinity and

functional activity at opioid receptors. Detailed experimental protocols and visual

representations of signaling pathways and workflows are included to support further research

and development in this area.

Introduction to N-Phenethylnoroxymorphone
N-phenethylnoroxymorphone is a derivative of oxymorphone, a clinically used opioid

analgesic. The key structural modification in N-phenethylnoroxymorphone is the substitution

of the N-methyl group of oxymorphone with a phenethyl group. This modification has a

profound impact on its pharmacological profile, significantly enhancing its affinity and potency

at the mu-opioid receptor (MOR). Understanding the SAR of this compound is crucial for the

rational design of novel analgesics with improved therapeutic properties.
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The accepted structure-activity relationship models for morphinans have long recognized the

critical role of the substituent at the nitrogen atom (N-17) in determining the pharmacological

character of the molecule. While N-allyl and N-cyclopropylmethyl substitutions on the

oxymorphone core lead to opioid antagonists like naloxone and naltrexone, the incorporation of

an N-phenethyl group results in a potent MOR agonist.[1][2]

Quantitative Pharmacological Data
The following tables summarize the in vitro pharmacological data for N-
phenethylnoroxymorphone and its key analogs from comparative studies. This data

highlights the influence of the N-substituent and modifications on the oxymorphone and

morphine cores on opioid receptor binding and functional activity.

Table 1: Opioid Receptor Binding Affinities (Ki, nM) of N-Substituted Oxymorphone and

Morphine Analogs[2]

Compound
N-
Substituent

Core
Scaffold

MOP Ki
(nM)

DOP Ki
(nM)

KOP Ki
(nM)

N-

Phenethylnor

oxymorphone

Phenethyl
Oxymorphon

e
0.54 ± 0.03 138 ± 12 134 ± 15

N-

Benzylnoroxy

morphone

Benzyl
Oxymorphon

e
138 ± 11 529 ± 45 134 ± 11

Oxymorphon

e
Methyl

Oxymorphon

e
0.98 ± 0.1 305 ± 28 27.3 ± 2.5

N-

Phenethylnor

morphine

Phenethyl Morphine 0.93 ± 0.08 12.3 ± 1.1 22.4 ± 2.0

Morphine Methyl Morphine 6.5 ± 0.6 215 ± 20 118 ± 10

Data are presented as mean ± SEM.
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Table 2: In Vitro Functional Activity (EC50, nM and Emax, %) of N-Substituted Oxymorphone

and Morphine Analogs at the Mu-Opioid Receptor[2]

| Compound | [³⁵S]GTPγS EC50 (nM) | [³⁵S]GTPγS Emax (%) | Calcium Mobilization EC50

(nM) | Calcium Mobilization Emax (%) | |---|---|---|---| | N-Phenethylnoroxymorphone | 2.63 ±

1.06 | 112 ± 4 | 22.5 ± 2.1 | 110 ± 5 | | N-Benzylnoroxymorphone | >1000 | N/A | >1000 | N/A | |

Oxymorphone | 10.7 ± 1.0 | 105 ± 3 | 48.7 ± 4.5 | 108 ± 4 | | N-Phenethylnormorphine | 4.85 ±

0.45 | 108 ± 3 | 45.2 ± 4.1 | 105 ± 4 | | Morphine | 15.4 ± 1.4 | 100 ± 2 | 135 ± 12 | 100 ± 3 | |

DAMGO (Reference Agonist) | 7.8 ± 0.7 | 100 | 42.7 ± 3.9 | 100 |

Data are presented as mean ± SEM. Emax is relative to the maximal effect of DAMGO.

Table 3: Structure-Activity Relationship of Substituents on the N-Phenethyl Moiety of

Norhydromorphone at the Mu-Opioid Receptor

Compound
N-Phenethyl
Substituent

MOR Ki (nM)
[³⁵S]GTPγS
EC50 (nM)

[³⁵S]GTPγS
Emax (%)

Unsubstituted H 0.35 ± 0.04 2.0 ± 0.2 85 ± 3

p-NO₂ 4'-Nitro 0.18 ± 0.02 0.45 ± 0.05 95 ± 4

m-NO₂ 3'-Nitro 2.5 ± 0.3
>1000

(Antagonist)
N/A

p-CH₃ 4'-Methyl 0.25 ± 0.03 1.5 ± 0.2 90 ± 3

p-OCH₃ 4'-Methoxy 0.42 ± 0.05 2.5 ± 0.3 88 ± 4

p-Cl 4'-Chloro 0.30 ± 0.03 2.4 ± 0.3 75 ± 3

o-F 2'-Fluoro 0.45 ± 0.05 3.4 ± 0.4 80 ± 3

Data adapted from Guerrero et al., 2020. Norhydromorphone is the 6-hydroxy reduced analog

of noroxymorphone.

Core Structure-Activity Relationships
The data presented in the tables reveal several key structure-activity relationships:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 10 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC4053365/
https://www.benchchem.com/product/b15621008/docs?utm_src=pdf-body#the-structure-activity-relationship-of-n-phenethylnoroxymorphone-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15621008?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Influence of the N-Substituent Length and Aromaticity: The presence of a phenethyl group at

the nitrogen of noroxymorphone results in a significant increase in both binding affinity and

functional potency at the MOR compared to the N-methyl (oxymorphone) and N-benzyl

analogs.[2] The N-benzyl derivative, with a shorter one-carbon spacer between the nitrogen

and the phenyl ring, exhibits dramatically reduced affinity and is essentially inactive in

functional assays.[2] This suggests an optimal length and spatial orientation of the aromatic

ring for productive interaction with the receptor.

Impact of the C6-Carbonyl Group: Comparing N-phenethylnoroxymorphone to its

morphine analog, N-phenethylnormorphine, reveals the importance of the C6-carbonyl

group. N-phenethylnoroxymorphone displays approximately two-fold higher affinity and

potency at the MOR.[2] This indicates that the ketone at position 6 is preferable to a hydroxyl

group for enhancing MOR agonism in the N-phenethyl series.

Effects of Substituents on the N-Phenethyl Ring: The SAR of the N-phenethyl group itself is

complex. As shown with norhydromorphone analogs, substitutions on the phenyl ring can

modulate activity. Electron-withdrawing groups, such as a nitro group at the para-position,

can enhance agonist potency.[3] However, the positional isomerism is critical, as a meta-nitro

substituent converts the molecule into a MOR antagonist.[3] This highlights the specific and

sensitive nature of the interaction between the N-phenethyl moiety and a sub-pocket within

the opioid receptor.

Experimental Protocols
The following are detailed methodologies for the key experiments cited in this guide.

Radioligand Competition Binding Assay
This assay determines the binding affinity (Ki) of a test compound by measuring its ability to

displace a radiolabeled ligand from the target receptor.

Materials:

Membrane Preparations: Whole brains from Sprague-Dawley rats, homogenized in ice-cold

50 mM Tris-HCl buffer (pH 7.4).

Radioligand: [³H]-DAMGO (for MOR), a selective mu-opioid agonist.
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Non-specific Binding Control: Naloxone (10 µM).

Assay Buffer: 50 mM Tris-HCl (pH 7.4).

Test Compounds: N-phenethylnoroxymorphone and its analogs dissolved in an

appropriate solvent.

Procedure:

Brain membranes (300-500 µg of protein) are incubated with a fixed concentration of [³H]-

DAMGO (typically around its Kd value) and varying concentrations of the test compound.

The incubation is carried out in a final volume of 1 mL of assay buffer.

Non-specific binding is determined in the presence of a high concentration of naloxone (10

µM).

The mixture is incubated at 25°C for 60-90 minutes to reach equilibrium.

The reaction is terminated by rapid filtration through glass fiber filters (e.g., Whatman GF/B)

using a cell harvester.

Filters are washed three times with ice-cold assay buffer to remove unbound radioligand.

The filters are placed in scintillation vials with a scintillation cocktail, and radioactivity is

quantified using a liquid scintillation counter.

The concentration of the test compound that inhibits 50% of the specific binding of the

radioligand (IC50) is determined by non-linear regression analysis of the competition curves.

The Ki value is calculated from the IC50 value using the Cheng-Prusoff equation: Ki = IC50 /

(1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation

constant.

[³⁵S]GTPγS Functional Assay
This assay measures the functional potency (EC50) and efficacy (Emax) of a compound by

quantifying its ability to stimulate the binding of the non-hydrolyzable GTP analog, [³⁵S]GTPγS,
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to G-proteins upon receptor activation.

Materials:

Membrane Preparations: Membranes from CHO cells stably expressing the human mu-

opioid receptor (hMOR).

Radioligand: [³⁵S]GTPγS.

Assay Buffer: 50 mM Tris-HCl, 3 mM MgCl₂, 0.2 mM EGTA, 100 mM NaCl, pH 7.4.

GDP: Guanosine 5'-diphosphate (10 µM final concentration).

Test Compounds: N-phenethylnoroxymorphone and its analogs.

Reference Agonist: DAMGO.

Procedure:

Cell membranes (10-20 µg of protein) are pre-incubated with GDP in the assay buffer at

30°C for 15 minutes.

Varying concentrations of the test compound are added to the membrane suspension.

The reaction is initiated by the addition of [³⁵S]GTPγS (0.05-0.1 nM final concentration).

The mixture is incubated at 30°C for 60 minutes with gentle shaking.

The reaction is terminated by rapid filtration through glass fiber filters.

Filters are washed with ice-cold buffer and radioactivity is measured by liquid scintillation

counting.

Basal binding is determined in the absence of an agonist, and non-specific binding is

measured in the presence of a high concentration of unlabeled GTPγS (10 µM).

Data are analyzed by plotting the percentage of stimulation over basal against the logarithm

of the agonist concentration.
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EC50 and Emax values are determined by fitting the data to a sigmoidal dose-response

curve using non-linear regression.

Visualizations of Key Pathways and Workflows
The following diagrams, generated using the DOT language, illustrate the mu-opioid receptor

signaling cascade and a generalized workflow for the competitive binding assay.
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Caption: Mu-opioid receptor signaling pathway activated by an agonist.
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Caption: Generalized workflow for a competitive radioligand binding assay.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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